Cas no 1213380-12-1 (1213380-12-1)

• Product Name: 1213380-12-1
• CAS No: 1213380-12-1
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5593787
• PubChem ID: 55277877
• Update Time: 2023-08-14

1213380-12-1 Chemical and Physical Properties

Names and Identifiers

• (2S)-2-AMINO-2-(8-QUINOLYL)ETHAN-1-OL
• (2S)-2-amino-2-quinolin-8-ylethanol
• 8-Quinolineethanol, β-amino-, (βS)-
• (2S)-2-amino-2-(quinolin-8-yl)ethan-1-ol
• AKOS006330075
• DTXSID701304076
• 1213380-12-1
• AKOS015928252
• (betaS)-beta-Amino-8-quinolineethanol

• Inchi： 1S/C11H12N2O/c12-10(7-14)9-5-1-3-8-4-2-6-13-11(8)9/h1-6,10,14H,7,12H2/t10-/m1/s1
• InChI Key： LGBFVMBHXAQNJM-SNVBAGLBSA-N
• SMILES： C(O)[C@@H](N)C1=C2C(=CC=C1)C=CC=N2

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.1Ų